Ethyl 4-(3-methyl-1,2,4-thiadiazole-5-carboxamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(3-methyl-1,2,4-thiadiazole-5-carbonyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C12H18N4O3S/c1-3-19-12(18)16-6-4-9(5-7-16)14-10(17)11-13-8(2)15-20-11/h9H,3-7H2,1-2H3,(H,14,17)
• InChI Key: RTFJYWATWHLVHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=NC(=NS2)C
• Molecular Formula: C12H18N4O3S
• Molecular Weight: 298.36 g/mol

Description

Ethyl 4-(3-methyl-1,2,4-thiadiazole-5-carboxamido)piperidine-1-carboxylate is a bioactive nitrogen-containing heterocycle. It is a part of the 1,3,4-thiadiazole family, which are among the most common heterocyclic pharmacophores.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Safety And Hazards

Ethyl 4-(3-methyl-1,2,4-thiadiazole-5-carboxamido)piperidine-1-carboxylate may pose certain hazards. It has been classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause respiratory irritation. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Future Directions

The future directions of research on Ethyl 4-(3-methyl-1,2,4-thiadiazole-5-carboxamido)piperidine-1-carboxylate could involve further exploration of its bioactive properties. For instance, the antibacterial activity of related compounds was found to be greater than that of the positive control, indicating that this chemical might be used in the future to prevent microbial transmission. Further studies could also explore its potential applications in the treatment of various diseases, given the broad spectrum of biological activities displayed by the 1,3,4-thiadiazole family.